2-Amino-6-(isopropylamino)benzonitrile

• Molecular Formula: C10H13N3
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 2-amino-6-(propan-2-ylamino)benzonitrile
• InChI: InChI=1S/C10H13N3/c1-7(2)13-10-5-3-4-9(12)8(10)6-11/h3-5,7,13H,12H2,1-2H3
• InChI Key: YQVNQJXHJBETGV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=CC=CC(=C1C#N)N

Description

2-Amino-6-(isopropylamino)benzonitrile is a substituted benzonitrile derivative featuring an amino group (-NH₂) and an isopropylamino group (-NH-CH(CH₃)₂) at the 2- and 6-positions of the benzene ring, respectively. Benzonitriles are widely used as intermediates in pharmaceuticals, agrochemicals, and materials science due to their reactivity and ability to act as precursors for heterocyclic synthesis. The electron-donating isopropylamino group likely enhances solubility in polar solvents and influences its interactions in biological systems or catalytic processes.

Comparison with Similar Compounds

Structural and Electronic Comparisons

The table below highlights key structural and electronic differences between 2-Amino-6-(isopropylamino)benzonitrile and related compounds:

Compound Name	Substituents	Molecular Weight	Electronic Effects	Key Applications
2-Amino-6-(isopropylamino)benzonitrile	-NH₂, -NH-CH(CH₃)₂	~191.24 g/mol	Electron-donating	Pharmaceutical intermediates
2-Amino-6-(trifluoromethyl)benzonitrile	-NH₂, -CF₃	~202.13 g/mol	Electron-withdrawing (CF₃)	Agrochemicals, fluorinated APIs
2-{[1-(2-Chlorophenyl)ethyl]amino}benzonitrile	-NH-CH₂-C₆H₃Cl, -CN	~256.73 g/mol	Bulky, electron-withdrawing (Cl)	Antimicrobial research
2-Amino-6-benzoyl-1-(isopropyl)sulphonyl-benzimidazole	-SO₂-CH(CH₃)₂, -CO-C₆H₅	~413.47 g/mol	Electron-withdrawing (sulphonyl)	Antifungal/anticancer agents

Key Observations :

• Substituent Effects: The isopropylamino group in the target compound contrasts sharply with electron-withdrawing groups (e.g., -CF₃, -Cl) in analogs. This difference impacts reactivity; for example, trifluoromethyl groups enhance metabolic stability in agrochemicals, while isopropylamino groups may improve solubility for drug delivery.
• Core Structure : Unlike benzimidazole derivatives (e.g., ), benzonitriles lack a fused heterocyclic ring, simplifying synthesis but reducing structural complexity for target-specific interactions.

Industrial and Research Relevance

• 2-Amino-6-(trifluoromethyl)benzonitrile: Market reports indicate its prominence in agrochemical production, with a projected global capacity of 1,200 tons by 2025. The -CF₃ group’s stability under harsh conditions makes it ideal for herbicides.
• Chlorophenyl-Substituted Analogs: Compounds like 2-{[1-(2-chlorophenyl)ethyl]amino}benzonitrile are explored for antimicrobial activity due to the chloro group’s ability to disrupt bacterial membranes.
• Benzimidazole Derivatives : The sulphonyl and benzoyl groups in CAS 63197-61-5 enhance binding to fungal cytochrome P450 enzymes, a mechanism absent in benzonitriles.